Cas no 58997-11-8 (Ethyl 3-methylisonicotinate)
Ethyl 3-methylisonicotinate structure
Product Name:Ethyl 3-methylisonicotinate
CAS No:58997-11-8
MF:C9H11NO2
MW:165.189142465591
CID:366053
PubChem ID:2763070
Update Time:2025-08-04
Ethyl 3-methylisonicotinate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-methylisonicotinate
- 3-METHYLISONICOTINIC ACID ETHYL ESTER
- 3-METHYLPYRIDINE-4-CARBOXYLIC ACID ETHYL ESTER
- 4-Pyridinecarboxylicacid, 3-methyl-, ethyl ester
- ethyl 3-methylpyridine-4-carboxylate
- 3-Methyl-isonicotinsaeure-aethylester
- 3-Methyl-isonicotinsaeureethylester
- 3-Methyl-isonicotinic acid ethyl ester
- SCHEMBL277304
- DTXSID40376716
- CS-0326915
- AKOS006294823
- J-512911
- BB 0220569
- FT-0646358
- 58997-11-8
- SB52600
- Ethyl3-methylisonicotinate
- DB-081208
-
- MDL: MFCD06410742
- Inchi: 1S/C9H11NO2/c1-3-12-9(11)8-4-5-10-6-7(8)2/h4-6H,3H2,1-2H3
- InChI Key: CRLTUZKJFOBEOB-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C=CN=CC=1C)=O
Computed Properties
- Exact Mass: 165.07900
- Monoisotopic Mass: 165.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 39.2A^2
- XLogP3: 1.4
Experimental Properties
- Density: 1.077
- Boiling Point: 240 ºC
- Flash Point: 99 ºC
- Refractive Index: 1.5000
- PSA: 39.19000
- LogP: 1.56670
Ethyl 3-methylisonicotinate Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Ethyl 3-methylisonicotinate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM178809-5g |
ethyl 3-methylisonicotinate |
58997-11-8 | 95% | 5g |
$830 | 2021-08-05 | |
| Chemenu | CM178809-5g |
ethyl 3-methylisonicotinate |
58997-11-8 | 95% | 5g |
$830 | 2022-06-10 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FB12218-25g |
Ethyl 3-methylpyridine-4-carboxylate |
58997-11-8 | 95% | 25g |
$1873 | 2023-09-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1397585-100mg |
Ethyl 3-methylisonicotinate |
58997-11-8 | 95+% | 100mg |
¥228.00 | 2024-05-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1397585-250mg |
Ethyl 3-methylisonicotinate |
58997-11-8 | 95+% | 250mg |
¥472.00 | 2024-05-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1397585-1g |
Ethyl 3-methylisonicotinate |
58997-11-8 | 95+% | 1g |
¥819.00 | 2024-05-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1397585-5g |
Ethyl 3-methylisonicotinate |
58997-11-8 | 95+% | 5g |
¥2646.00 | 2024-05-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1397585-10g |
Ethyl 3-methylisonicotinate |
58997-11-8 | 95+% | 10g |
¥4418.00 | 2024-05-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1397585-25g |
Ethyl 3-methylisonicotinate |
58997-11-8 | 95+% | 25g |
¥8836.00 | 2024-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | X201355A-100mg |
Ethyl 3-methylisonicotinate |
58997-11-8 | 0.95 | 100mg |
¥345.6 | 2024-07-23 |
Ethyl 3-methylisonicotinate Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
58997-11-8 (Ethyl 3-methylisonicotinate) Related Products
- 4664-08-8(3,4-Pyridinedicarboxylic anhydride)
- 1678-52-0(3,4-diethyl pyridine-3,4-dicarboxylate)
- 1796-83-4(3,4-dimethyl pyridine-3,4-dicarboxylate hydrochloride)
- 33402-75-4(Methyl 4-methylnicotinate)
- 116985-92-3(Methyl 3-Methylpyridine-4-carboxylate)
- 24202-79-7(3-(methoxycarbonyl)pyridine-4-carboxylic acid)
- 1211579-85-9(Methyl 4-formylpyridine-3-carboxylate)
- 55314-29-9(ethyl 4-methylpyridine-3-carboxylate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
Recommended suppliers
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk